Piperazine, 1-(diphenylmethyl)-4-(2-(1-piperidinylmethyl)-2-propenyl)-

• CAS No.: 113913-43-2
• Molecular Formula: C26H35N3
• Molecular Weight: 389.6 g/mol
• IUPAC Name: 1-benzhydryl-4-[2-(piperidin-1-ylmethyl)prop-2-enyl]piperazine
• InChI: InChI=1S/C26H35N3/c1-23(21-27-15-9-4-10-16-27)22-28-17-19-29(20-18-28)26(24-11-5-2-6-12-24)25-13-7-3-8-14-25/h2-3,5-8,11-14,26H,1,4,9-10,15-22H2
• InChI Key: YNMBROXXVUCLLU-UHFFFAOYSA-N
• Canonical SMILES: C=C(CN1CCCCC1)CN2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4

Description

Piperazine, 1-(diphenylmethyl)-4-(2-(1-piperidinylmethyl)-2-propenyl)- is a useful research compound. Its molecular formula is C26H35N3 and its molecular weight is 389.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 7.0 g of 1-benzhydryl-4-(2-chloromethyl-2-propenyl)-piperazine (0.0205 mole) and 6.98 g of piperidine (0.082 mole) in 150 ml of absolute ethanol is heated until it has dissolved completely, and subjected to reflux for 3 hours. Then, it is conditioned to room temperature and the ethanol is removed by distillation. The resulting crude reaction product is treated with distilled water several times until a solid material is obtained which is then filtered and washed abundantly with water. By recrystallization from ethanol, 7.4 g crystals of 1-benzhydryl-4-(2-(1-piperidinylmethyl)-2-propenyl)-piperazine (I, R1 =benzhydryl, R2 =2-(1-piperidinylmethyl-2-propenyl) are obtained. Yield: 94%; m.p. 99°-102° C.